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Introduction

Manganese (Mn) is an essential micronutrient vital for the growth and development of plants.[1]

It functions as a critical cofactor for a multitude of enzymes and is indispensable for various

physiological processes, including photosynthesis, respiration, and nitrogen metabolism.[2][3]

[4] In plant tissue culture, the delivery of micronutrients in a bioavailable form is paramount for

successful organogenesis, embryogenesis, and overall culture health.

Ethylenediaminetetraacetic acid (EDTA) is a chelating agent widely used in culture media to

maintain the solubility and availability of micronutrients, particularly iron (Fe) and manganese

(Mn).[5][6] This document provides detailed application notes and protocols for the use of

Manganese-EDTA (Mn-EDTA) in plant tissue culture media, intended for researchers,

scientists, and professionals in drug development and plant biotechnology.

Application Notes
Biochemical Role of Manganese
Manganese is a key component of several biological systems within the plant cell:
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Photosynthesis: Mn is an indispensable component of the oxygen-evolving complex (OEC)

within Photosystem II (PSII).[7] It catalyzes the water-splitting reaction, which releases

electrons to drive the photosynthetic process.[1][8]

Enzyme Activation: As a cofactor, Mn activates numerous enzymes involved in critical

metabolic pathways such as the Krebs cycle, nitrogen assimilation, and the synthesis of

secondary metabolites like lignin and flavonoids.[1][2][7]

Antioxidant Defense: Mn is a cofactor for the manganese superoxide dismutase (Mn-SOD)

enzyme, which plays a crucial role in detoxifying reactive oxygen species (ROS), thereby

protecting cells from oxidative stress.[7][8]

Hormone Signaling:In vitro experiments have demonstrated that Mn is an important cofactor

in the signaling pathways of hormones such as auxin and abscisic acid (ABA).[1]

Importance of Chelation in Culture Media
The pH of plant tissue culture media is typically adjusted to a range of 5.5 to 6.0. However, at

this pH, certain micronutrients like iron and manganese can precipitate out of the solution as

insoluble hydroxides or phosphates, rendering them unavailable to the plant tissues.[5][9]

EDTA is a chelating agent that binds to metal ions, forming a stable, water-soluble complex.

This chelation prevents the precipitation of Mn and ensures its continuous availability for

uptake by the explants.[6] The Mn-EDTA complex is stable over a broad pH range (4.0-9.0),

making it highly effective for use in various culture media formulations.[6]

Recommended Concentrations
The optimal concentration of manganese can vary depending on the plant species and the

specific objectives of the culture. A deficiency can lead to symptoms like interveinal chlorosis

and reduced growth, while an excess can be toxic.[3][10] The most widely used medium,

Murashige and Skoog (MS), provides a standard concentration that is effective for a broad

range of species.[11]

Table 1: Manganese Concentrations in Plant Tissue Culture
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Medium/Study Compound
Concentration
(mg/L)

Concentration
(µM)

Notes

Murashige &

Skoog (MS)

Medium[11]

MnSO₄·4H₂O 22.3 ~100

Standard

concentration for

general use.

General

Range[5]
Mn - 20 - 90

Typical range for

various media

formulations.

Dendrobium

kingianum

Study[12]

MnSO₄·4H₂O 22.3 (Control) ~100

The control

concentration,

based on MS

medium, yielded

the best results.

Dendrobium

kingianum

Study[12]

MnSO₄·4H₂O 44.6 - 356.8 ~200 - 1600

Higher

concentrations

showed inhibitory

effects on

growth.

Note: Concentrations were calculated based on the molecular weight of MnSO₄·4H₂O (223.07

g/mol ) and MnSO₄·H₂O (169.02 g/mol ) where applicable.

Experimental Protocols
Protocol 1: Preparation of 100x Mn-EDTA Stock Solution
This protocol describes the preparation of a 100x concentrated stock solution of Mn-EDTA,

which can be stored and used to supplement culture media. This stock is designed to deliver a

final concentration of approximately 100 µM Mn when diluted 1:100.

Materials:

Manganese(II) sulfate monohydrate (MnSO₄·H₂O, MW: 169.02 g/mol )

Disodium EDTA (Na₂EDTA·2H₂O, MW: 372.24 g/mol )
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Sodium hydroxide (NaOH)

Distilled or deionized water

Magnetic stirrer and stir bar

pH meter

1 L volumetric flask

Autoclavable storage bottle

Procedure:

Dissolve EDTA: Add approximately 800 mL of distilled water to a beaker. While stirring,

slowly add 3.72 g of Na₂EDTA·2H₂O. The solution will be cloudy as EDTA does not readily

dissolve at neutral pH.[13]

Adjust pH: Slowly add NaOH pellets or a concentrated NaOH solution dropwise to the EDTA

suspension while stirring continuously. Monitor the pH. The EDTA will completely dissolve as

the pH approaches 8.0.[14][15]

Dissolve Manganese Salt: Once the EDTA is fully dissolved, add 1.69 g of MnSO₄·H₂O to the

solution. Stir until it is completely dissolved. The solution should remain clear.

Final Volume Adjustment: Carefully transfer the solution to a 1 L volumetric flask. Rinse the

beaker with small amounts of distilled water and add the rinsate to the flask. Bring the final

volume to 1 L with distilled water.

Sterilization and Storage: Transfer the solution to a clean, labeled, autoclavable bottle.

Sterilize by autoclaving at 121°C for 20 minutes. Store the stock solution at 4°C in the dark to

prevent degradation.

Protocol 2: Preparation of 1 L of MS Medium using Mn-
EDTA Stock
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This protocol outlines the steps to prepare 1 liter of Murashige and Skoog (MS) medium,

incorporating the prepared 100x Mn-EDTA stock solution.

Materials:

MS basal salt mixture (without MnSO₄ if preparing from individual components)

Prepared 100x Mn-EDTA stock solution

Sucrose (typically 30 g)

Myo-inositol (typically 100 mg)

Vitamins and amino acids (as required)

Plant growth regulators (e.g., auxins, cytokinins)

Agar (typically 7-8 g)

Distilled or deionized water

1 N HCl and 1 N NaOH for pH adjustment

Procedure:

Dissolve Components: Add approximately 900 mL of distilled water to a 1 L beaker.

Add and dissolve the MS basal salts, sucrose, myo-inositol, and any other organic

supplements.

Add Mn-EDTA Stock: Instead of adding MnSO₄ directly, pipette 10 mL of the 100x Mn-EDTA

stock solution into the medium.

Add Growth Regulators: Add the required plant growth regulators from their respective stock

solutions.

Adjust pH: Adjust the pH of the medium to the desired level (typically 5.7-5.8) using 1 N HCl

or 1 N NaOH.
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Final Volume: Pour the solution into a 1 L graduated cylinder and bring the final volume to 1

L with distilled water.

Add Gelling Agent: If preparing a solid medium, pour the solution back into a larger flask and

add the agar while stirring.

Sterilization: Heat the medium until the agar is completely dissolved. Dispense the medium

into culture vessels, cap them, and sterilize by autoclaving at 121°C for 20 minutes.
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Caption: Key biochemical roles of Manganese in plant cells.
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Start: Prepare 100x Stock

1. Dissolve Na₂EDTA in dH₂O

2. Adjust pH to ~8.0 with NaOH
to fully dissolve EDTA

3. Add MnSO₄·H₂O and dissolve

4. Adjust to final volume (1 L)

5. Autoclave and store at 4°C

Prepare Culture Medium

A. Dissolve MS salts, sucrose, etc.

B. Add 10 mL of 100x Mn-EDTA stock
per 1 L of medium

C. Adjust pH, add agar,
and autoclave

End: Ready-to-use Medium

Click to download full resolution via product page

Caption: Workflow for preparing and using Mn-EDTA stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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